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Compound of Interest

Compound Name: D-ribofuranose

Cat. No.: B093948

Ensuring the safe and compliant disposal of laboratory chemicals is a critical component of
research integrity and environmental responsibility. This guide provides detailed procedures for
the proper disposal of D-ribofuranose, a naturally occurring sugar widely used in biological
and chemical research. Based on current safety data, D-ribofuranose is classified as a non-
hazardous substance, which simplifies its disposal process. However, adherence to institutional
and local regulations remains paramount.

Immediate Safety and Handling

Before proceeding with disposal, it is essential to handle D-ribofuranose in accordance with
standard laboratory safety protocols. Always consult the Safety Data Sheet (SDS) for the
specific formulation in use. Personal protective equipment, including safety glasses and gloves,
should be worn. In case of a spill, sweep up the solid material, avoiding dust generation, and
place it in a suitable container for disposal.

Disposal Procedures for D-ribofuranose

The appropriate disposal method for D-ribofuranose depends on its physical state (solid or
agueous solution) and the quantity to be discarded. It is crucial to ensure that the D-
ribofuranose waste is not mixed with any hazardous materials, as this would require the entire
mixture to be treated as hazardous waste.[1][2]

Method 1: Drain Disposal for Small Quantities of Aqueous Solutions
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For small quantities of uncontaminated D-ribofuranose solutions, drain disposal is often an

acceptable method.

Verification: Confirm that the solution contains only D-ribofuranose and water, with no other
hazardous chemicals.

Dilution: Dilute the D-ribofuranose solution with a large volume of water (at least 20 parts
water to 1 part solution).

Disposal: Slowly pour the diluted solution down the drain, followed by a generous amount of
running water to ensure it is thoroughly flushed from the plumbing system.[3]

Log Entry: If required by your institution, record the disposal in the laboratory's waste log.

Method 2: Solid Waste Disposal for Solid D-ribofuranose and Large Quantities

Solid D-ribofuranose and larger volumes of aqueous solutions should be disposed of as non-

hazardous solid waste.

Containment: Place the solid D-ribofuranose or the concentrated solution into a well-sealed,
clearly labeled container.[3][4]

Labeling: Label the container as "Non-Hazardous Waste: D-ribofuranose". Include the
name of the principal investigator and the date.

Disposal: Dispose of the container in the designated non-hazardous solid laboratory waste
stream, in accordance with your institution's specific procedures.[5] This may involve placing
it directly into a designated dumpster.[5]

Key Chemical and Physical Properties

The following table summarizes essential data for D-ribofuranose, which informs its non-

hazardous classification and safe handling procedures.
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Property Value

Appearance White to off-white powder
Molecular Formula CsH100s

Molecular Weight 150.13 g/mol

Melting Point 88-92 °C

Solubility Soluble in water

Note: The properties of D-ribofuranose are comparable to its deuterated form, D-Ribose-d5,
which is also considered non-hazardous.[6]

Experimental Protocols

The disposal procedures outlined above are based on standard laboratory practices for non-
hazardous chemical waste.[5][7][8] These protocols are derived from an assessment of the
chemical's properties as detailed in Safety Data Sheets, which indicate no significant
environmental or health hazards.[9]

D-ribofuranose Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of D-

ribofuranose in a laboratory setting.
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D-ribofuranose Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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